1-(4-tert-butylbenzoyl)-N-(2,3-dimethylphenyl)-4-piperidinecarboxamide

• IUPAC Name: 1-(4-tert-butylbenzoyl)-N-(2,3-dimethylphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C25H32N2O2/c1-17-7-6-8-22(18(17)2)26-23(28)19-13-15-27(16-14-19)24(29)20-9-11-21(12-10-20)25(3,4)5/h6-12,19H,13-16H2,1-5H3,(H,26,28)
• InChI Key: CASJLFGYADKVQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2CCN(CC2)C(=O)C3=CC=C(C=C3)C(C)(C)C)C
• Molecular Formula: C25H32N2O2
• Molecular Weight: 392.5 g/mol

Description

The molecule is part of a broader class of chemical compounds known for their diverse applications in material science, pharmaceuticals, and organic synthesis. While specific literature on this compound is scarce, analogous compounds provide insight into its potential characteristics and applications.

Synthesis Analysis

The synthesis of similar complex molecules often involves multi-step reactions, including condensation, amination, and protection-deprotection strategies. For example, the synthesis of related piperidine carboxylates and pyrazole derivatives involves starting from simple precursors, undergoing a series of reactions including acylation, sulfonation, and substitution to achieve the desired structure (Kong et al., 2016), (Wang et al., 2015).

Molecular Structure Analysis

X-ray crystallography and NMR spectroscopy are crucial for determining the molecular structure of such compounds. These techniques help in understanding the conformation, configuration, and overall molecular architecture, essential for elucidating the compound's chemical behavior and interaction with biological targets (Mamat et al., 2012).

Chemical Reactions and Properties

Compounds of this class participate in various chemical reactions, including hydrogen bonding, substitution reactions, and more complex bioconjugation reactions when applied in a biological context. These reactions are pivotal for further chemical modifications and for enhancing the compound's pharmacological profile (Smith & Wermuth, 2010).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystal structure are determined through analytical techniques like mass spectrometry, crystallography, and chromatography. These properties are essential for assessing the compound's stability, formulation potential, and suitability for various applications (Richter et al., 2009).

Chemical Properties Analysis

The chemical properties, including reactivity, stability under different conditions, and interaction with other molecules, are crucial for the compound's application in drug design and synthetic chemistry. Studies often explore these aspects through computational chemistry and in vitro experiments to predict the behavior of such compounds in biological systems (Gholivand et al., 2009).